Cas no 43001-25-8 (4-Iodobut-1-yne)

4-Iodobut-1-yne is an alkynyl halide compound featuring a terminal alkynyl group and an iodine atom. It serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecules. This compound offers high purity and stability, enabling efficient transformations in carbon-carbon bond formation. Its unique reactivity and structural features make it an indispensable tool for chemists engaged in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

4-Iodobut-1-yne structure

Product Name:4-Iodobut-1-yne

CAS No:43001-25-8

MF:C₄H₅I

MW:179.986973524094

MDL:MFCD20414835

CID:2084004

PubChem ID:11084472

Update Time:2025-07-24

4-Iodobut-1-yne Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1-butyne
- 4-?iodo-1-?Butyne
- 4-IODOBUT-1-YNE
- 1-Butyne,4-iodo
- 1-iodo-3-butyne
- 3-butyn-1-iodide
- 4-iodo-but-1-yne
- 4-iodobutyne
- 4-Jod-but-1-in
- 1-Iodobut-3-yne
- 3-Butynyl iodide
- 1-Butyne, 4-iodo-
- C4H5I
- SGLSTFIXVDSVNV-UHFFFAOYSA-N
- 6186AJ
- FCH2623381
- TRA0059433
- SY026540
- AC1965
- MFCD20414835
- CS-0088596
- EN300-211423
- CS-11617
- 43001-25-8
- DTXSID80454608
- SCHEMBL3178038
- DA-23101
- AKOS014114611
- TBA00125
- 832-869-4
- 4-Iodobut-1-yne
- MDL： MFCD20414835
- Inchi： 1S/C4H5I/c1-2-3-4-5/h1H,3-4H2
- InChI Key： SGLSTFIXVDSVNV-UHFFFAOYSA-N
- SMILES： ICCC#C

Computed Properties

Exact Mass: 179.94400
Monoisotopic Mass: 179.94360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 47.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 2.1

Experimental Properties

Density: 1.852±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 61 ºC (80 Torr)
Flash Point: 57.4±16.9 ºC,
Refractive Index: 1.5504 (589.3 nm 19 ºC)
Solubility: Very slightly soluble (0.72 g/l) (25 º C),
PSA: 0.00000
LogP: 1.44470

4-Iodobut-1-yne Pricemore >>

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